6-[[4-(4-chlorophenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[[4-(4-chlorophenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18ClN5O2S/c1-13-3-2-4-14(9-13)12-30-21-26-25-18(10-16-11-19(28)24-20(29)23-16)27(21)17-7-5-15(22)6-8-17/h2-9,11H,10,12H2,1H3,(H2,23,24,28,29)
• InChI Key: YXTDNPCJMMAWNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H18ClN5O2S
• Molecular Weight: 439.9 g/mol

Description

6-[[4-(4-chlorophenyl)-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C21H18ClN5O2S and its molecular weight is 439.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis and chemical properties of related heterocyclic compounds provides insight into methodologies that could be applicable to the compound . For instance, studies on the efficient synthesis of dithiazolidine derivatives show the importance of these methods in creating building blocks for peptides, glycopeptides, and PNA, highlighting their utility in drug development and material science (Barany et al., 2005). Furthermore, the exploration of novel pyrimidine derivatives, their synthesis, and antimicrobial activity underscores the compound's potential in creating new antimicrobial agents (El-Agrody et al., 2001).

Potential in Drug Discovery and Development

The chemical structure of such compounds suggests potential applications in drug discovery and development. The synthesis of pyrimidine derivatives, for instance, has implications for creating molecules with specific biological activities. A study on the synthesis of 6-[4-(allyl/phenyl)-5-thioxo-1,2,4-triazol-3-yl]pyrimidine-2,4-diones reveals the potential for these compounds to undergo modifications, leading to derivatives with varied biological activities (Mekuskiene & Vainilavicius, 2006). This adaptability is crucial for pharmaceutical research, where the ability to fine-tune molecular structures can lead to the discovery of new drugs.

Applications in Supramolecular Chemistry

The compound's structural features, particularly its potential for hydrogen bonding and π-π interactions, suggest relevance in supramolecular chemistry. Research into pyrimidine derivatives forming hydrogen-bonded supramolecular assemblies indicates the role these compounds can play in developing novel materials with specific properties, such as enhanced stability or unique electronic characteristics (Fonari et al., 2004).